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Compound of Interest

Compound Name: Methyl isovalerate

Cat. No.: B153894 Get Quote

An In-depth Technical Guide to the Physical Properties of Methyl Isovalerate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

methyl isovalerate (CAS No: 556-24-1), an ester recognized for its characteristic fruity aroma.

[1][2] The information herein is curated for professionals in research and development, offering

precise data, detailed experimental methodologies, and logical workflows to support laboratory

applications.

General and Chemical Properties
Methyl isovalerate, also known as methyl 3-methylbutanoate, is a fatty acid ester with the

molecular formula C₆H₁₂O₂.[3][4] It presents as a colorless liquid with a strong, apple-like fruity

odor.[3][5] This compound is found naturally in a variety of fruits, including apples, strawberries,

and pineapples, and is also produced synthetically for extensive use as a flavoring agent in the

food industry and as a fragrance component in perfumes and personal care products.[1][5][6]

While it is soluble in organic solvents like alcohol, chloroform, and ethyl acetate, it is considered

insoluble or only slightly soluble in water.[3][5][6][7]

Quantitative Physical Data
The physical properties of methyl isovalerate are summarized in the table below. These

values are essential for applications ranging from chemical synthesis to formulation

development.
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Property Value Conditions Source(s)

Molecular Weight 116.16 g/mol - [3][7]

Boiling Point 114-115 °C at 760 mmHg [3][5][8]

Melting Point -91 °C (estimate) - [5]

Density 0.881 g/mL at 25 °C [5][8]

0.876 - 0.883 g/mL at 25 °C [9][10]

Refractive Index (n/D) 1.393 at 20 °C [5][8]

1.3910 - 1.3950 at 20 °C [4]

Solubility in Water
Insoluble / Slightly

Soluble
- [3][5][7]

2892 mg/L (estimate) at 25 °C [9]

Vapor Pressure
18.17 mmHg

(estimate)
at 25 °C [9]

Vapor Density 4.0 (Air = 1) - [9]

Flash Point 14.4 °C (57.9 °F) Closed Cup [8][9]

LogP (o/w) 1.59 - 1.82 - [3][5][9]

Experimental Protocols & Workflows
The accurate determination of physical properties is fundamental to chemical characterization.

The following sections detail the standard methodologies for measuring the key physical

constants of liquid compounds like methyl isovalerate.

Determination of Boiling Point
The boiling point is a critical indicator of a liquid's purity.[11] The micro-reflux method is suitable

when only a small sample volume is available.[12]

Methodology:
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Sample Preparation: Add approximately 0.5-1.0 mL of methyl isovalerate into a small test

tube. Add a small magnetic stir bar to ensure smooth boiling.

Apparatus Setup: Place the test tube in a heating block on a hot plate stirrer. Clamp a

thermometer such that its bulb is positioned about 1 cm above the surface of the liquid.[12]

This ensures the temperature of the vapor is measured, not the liquid itself.

Heating: Turn on the stirrer and begin to heat the sample gently.

Observation: Observe the liquid until it boils and a ring of condensing vapor (refluxing) is

visible on the walls of the test tube. The thermometer bulb should be level with this reflux

ring.

Data Recording: Once the liquid is gently refluxing, the temperature reading on the

thermometer should stabilize. This stable temperature is the observed boiling point.[12]

Record this value.

Pressure Correction: If the atmospheric pressure is not 760 mmHg, a correction may be

necessary for a precise determination.

Apparatus Setup Measurement Result

Place sample (0.5-1mL)
in test tube Add stir bar Position in heating block Clamp thermometer

(1 cm above liquid)
Heat gently
while stirring

Begin heating Observe for
reflux ring

Vapor condenses Record stable
temperature

Temp. stabilizes Observed
Boiling Point

Final value

Click to download full resolution via product page

Workflow for Micro-Boiling Point Determination.

Determination of Density
Density is a fundamental property defined as mass per unit volume.[13] It can be determined

accurately using a graduated cylinder and an electronic balance.[14]

Methodology:

Mass of Empty Cylinder: Place a clean, dry 10 mL or 25 mL graduated cylinder on an

electronic balance and tare it, or record its mass (m₁).[15]
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Volume Measurement: Carefully add a specific volume of methyl isovalerate (e.g., 10.0 mL)

to the graduated cylinder. Read the volume from the bottom of the meniscus at eye level to

avoid parallax error.[14][15]

Mass of Filled Cylinder: Place the graduated cylinder containing the sample back on the

balance and record the combined mass (m₂).[15]

Calculation:

Calculate the mass of the liquid: m_liquid = m₂ - m₁.

Calculate the density (ρ) using the formula: ρ = m_liquid / Volume.[15]

Repeatability: For improved accuracy, the measurement should be repeated multiple times,

and the average value should be reported.[14][15]

1. Weigh empty, dry
graduated cylinder (m1)

2. Add known volume (V)
of methyl isovalerate

3. Weigh cylinder with
sample (m2)

4. Calculate mass of liquid
(m_liquid = m2 - m1)

5. Calculate density
(ρ = m_liquid / V)

Repeat 3x and
calculate average

Final Density Value
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Workflow for Density Determination.

Determination of Refractive Index
The refractive index of a liquid is a dimensionless number that describes how light propagates

through it and is a valuable tool for identifying an unknown liquid or assessing its purity.[16]

Methodology:

Instrument Calibration: Turn on the Abbe refractometer and ensure the prism surfaces are

clean. Calibrate the instrument using a standard sample with a known refractive index, such

as distilled water.

Sample Application: Place a few drops of methyl isovalerate onto the surface of the lower

prism.

Prism Closure: Close the prisms carefully to spread the liquid into a thin film.

Measurement: Look through the eyepiece and adjust the control knob until the light and dark

fields are sharply focused and meet at the crosshairs.

Data Recording: Read the refractive index value from the instrument's scale. Also, record the

temperature, as refractive index is temperature-dependent.[16]

Temperature Correction: If the measurement temperature is not the standard 20°C, a

correction can be applied. The typical correction factor is a decrease of 0.00045 for every

1°C increase in temperature.[16]
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Apply 2-3 drops
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Close prisms and
adjust view

Read refractive index
and temperature

Apply temperature
correction if needed

Final Refractive
Index (nD20)

Done

Click to download full resolution via product page

Workflow for Refractive Index Measurement.

Determination of Solubility
Solubility is the maximum amount of a solute that can dissolve in a solvent at a given

temperature.[17] For a liquid like methyl isovalerate in water, this is often determined by
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creating a saturated solution.

Methodology:

Solution Preparation: In a sealed container (e.g., a vial with a screw cap), add an excess

amount of methyl isovalerate to a known volume of distilled water (e.g., 10 mL).

Equilibration: Agitate the mixture at a constant temperature for an extended period (e.g., 24

hours) to ensure equilibrium is reached and the aqueous phase is saturated.

Phase Separation: Allow the mixture to stand undisturbed until the two phases (aqueous and

organic) have clearly separated.

Sample Extraction: Carefully extract a known volume of the aqueous layer, ensuring none of

the undissolved methyl isovalerate is collected.

Analysis: Determine the concentration of methyl isovalerate in the extracted aqueous

sample using an appropriate analytical technique, such as gas chromatography (GC).

Calculation: Convert the measured concentration into the desired units (e.g., mg/L) to

express the solubility. The experiment should be repeated to ensure the results are

reproducible.[18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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